Cas no 118543-85-4 (2-(4-chlorobenzoyl)pyrazine)

• Product Name: 2-(4-chlorobenzoyl)pyrazine
• CAS No: 118543-85-4
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• CID: 2615840
• PubChem ID: 20522669
• Update Time: 2025-06-27

2-(4-chlorobenzoyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)-pyrazin-2-ylmethanone
• 2-(4-chlorobenzoyl)pyrazine
• CS-0230231
• (4-Chlorophenyl)(pyrazin-2-yl)methanone
• 2-[(4-chlorophenyl)carbonyl]pyrazine
• Z599780654
• 118543-85-4
• DTXCID00559109
• SCHEMBL11267709
• TEA54385
• AKOS010083138
• Methanone, (4-chlorophenyl)pyrazinyl-
• EN300-102852
• DTXSID90608352

• Inchi： 1S/C11H7ClN2O/c12-9-3-1-8(2-4-9)11(15)10-7-13-5-6-14-10/h1-7H
• InChI Key： YXRYQDHLSKMOAL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 218.0246905Da
• Monoisotopic Mass: 218.0246905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-chlorobenzoyl)pyrazine

Introduction to 2-(4-chlorobenzoyl)pyrazine (CAS No. 118543-85-4)

2-(4-chlorobenzoyl)pyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 118543-85-4, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic derivative has garnered attention due to its versatile structural framework, which positions it as a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chlorobenzoyl and pyrazine moieties imparts unique reactivity, making it a compound of interest for medicinal chemists and synthetic organic chemists alike.

The 4-chlorobenzoyl substituent plays a crucial role in modulating the electronic properties and reactivity of the pyrazine core. Chlorine, being an electronegative atom, exerts an inductive effect that can influence the acidity and basicity of adjacent functional groups. This feature is particularly useful in designing molecules with tailored pharmacokinetic profiles. In contrast, the pyrazine ring, a six-membered aromatic system with two nitrogen atoms, is known for its stability and ability to engage in hydrogen bonding interactions, which are pivotal for molecular recognition processes.

Recent advancements in drug discovery have highlighted the potential of 2-(4-chlorobenzoyl)pyrazine as a scaffold for developing novel therapeutic agents. Its structural motif has been explored in the design of kinase inhibitors, where the chlorobenzoyl group can serve as a hinge-binding element, while the pyrazine ring interacts with specific residues in the target protein. Such interactions are critical for achieving high binding affinity and selectivity.

One notable area of research involves the application of 2-(4-chlorobenzoyl)pyrazine in the development of antiviral and anticancer agents. Studies have demonstrated its efficacy in inhibiting certain viral proteases by mimicking natural substrates or transitioning states. The chlorobenzoyl moiety can be modified to enhance solubility and metabolic stability, while the pyrazine ring provides a rigid scaffold that maintains structural integrity during biological interactions.

The compound’s utility extends beyond pharmaceutical applications; it has also been investigated in materials science, particularly in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The conjugated system formed by the pyrazine ring and the benzoyl group contributes to its electronic properties, making it a candidate for optoelectronic devices. Furthermore, its ability to form coordination complexes with metal ions has opened avenues for catalytic applications.

In terms of synthetic methodologies, 2-(4-chlorobenzoyl)pyrazine can be accessed through various routes, including Friedel-Crafts acylation of pyrazine derivatives followed by chlorination or direct functionalization of pre-existing chlorobenzoylated precursors. The choice of synthetic path often depends on factors such as yield optimization, purity requirements, and scalability. Recent reports have emphasized green chemistry approaches to minimize waste and improve sustainability in its production.

The pharmacological profile of 2-(4-chlorobenzoyl)pyrazine has been extensively studied in vitro and in vivo. Preclinical trials have revealed promising results regarding its potential as an anti-inflammatory agent, with mechanisms involving modulation of cytokine production and inhibition of inflammatory pathways. Additionally, its interaction with nuclear receptors has been explored as a strategy for developing treatments targeting metabolic disorders.

As research progresses, the integration of computational chemistry and high-throughput screening techniques has accelerated the discovery pipeline for 2-(4-chlorobenzoyl)pyrazine-based compounds. Molecular docking simulations have been instrumental in identifying lead structures with enhanced binding affinities to biological targets. These computational tools complement experimental efforts by providing rapid assessments of molecular interactions, thereby streamlining drug development processes.

The future prospects for 2-(4-chlorobenzoyl)pyrazine are vast, with ongoing investigations focusing on expanding its applications across multiple domains. Innovations in synthetic chemistry may lead to more efficient routes for production, while advances in medicinal chemistry could uncover new therapeutic uses. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.